Cas no 129112-17-0 (EGFRvIII peptide (PEPvIII))

• Product Name: EGFRvIII peptide (PEPvIII)
• CAS No: 129112-17-0
• CID: 4745501
• Update Time: 2025-10-31

EGFRvIII peptide (PEPvIII) Chemical and Physical Properties

Names and Identifiers

• EGFRvIII peptide (PEPvIII)

Additional information on EGFRvIII peptide (PEPvIII)

Introduction to EGFRvIII Peptide (PEPvIII) (CAS No. 129112-17-0)

EGFRvIII Peptide (PEPvIII), with the CAS number 129112-17-0, is a significant compound in the field of cancer research, particularly in the study of glioblastoma multiforme (GBM). This peptide is derived from the EGFRvIII mutation, a common and highly specific alteration found in approximately 30% of GBM cases. The EGFRvIII mutation results from an in-frame deletion of exons 2-7 of the epidermal growth factor receptor (EGFR) gene, leading to a constitutively active receptor that promotes tumor growth and resistance to therapy.

The EGFRvIII Peptide (PEPvIII) has been extensively studied for its potential as a therapeutic target and biomarker. Recent research has highlighted its role in various signaling pathways that contribute to tumor progression and immune evasion. For instance, studies have shown that the EGFRvIII mutation can activate downstream signaling cascades such as the PI3K/AKT and MAPK pathways, which are crucial for cell survival and proliferation.

In the context of immunotherapy, the EGFRvIII Peptide (PEPvIII) has emerged as a promising target for cancer vaccines. Clinical trials have demonstrated that vaccines targeting this specific peptide can elicit robust immune responses, leading to improved patient outcomes. One notable example is the Rindopepimut vaccine, which has shown promise in extending survival in patients with newly diagnosed GBM when used in combination with standard chemotherapy and radiation therapy.

The structural properties of the EGFRvIII Peptide (PEPvIII) have also been extensively characterized. The peptide consists of a specific sequence that mimics the unique region of the mutated EGFR protein. This sequence is crucial for its recognition by immune cells and its ability to bind to specific antibodies. The high specificity of this peptide makes it an ideal candidate for targeted therapies and diagnostic tools.

Beyond its use in cancer vaccines, the EGFRvIII Peptide (PEPvIII) has also been explored for its potential in developing small molecule inhibitors and antibody-drug conjugates (ADCs). These approaches aim to block the activity of the mutated receptor or deliver cytotoxic agents directly to tumor cells expressing the EGFRvIII. Recent advancements in protein engineering and drug delivery systems have further enhanced the therapeutic potential of these strategies.

The clinical relevance of the EGFRvIII Peptide (PEPvIII) extends beyond GBM. Research has identified this mutation in other types of cancers, including lung cancer and breast cancer, suggesting a broader applicability of therapies targeting this peptide. However, challenges remain in translating these findings into effective treatments, particularly in overcoming issues related to tumor heterogeneity and resistance.

In conclusion, the EGFRvIII Peptide (PEPvIII) (CAS No. 129112-17-0) represents a critical target in cancer research and therapy. Its unique properties make it a valuable tool for developing targeted treatments and improving patient outcomes. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative approaches in oncology.